Cas no 898767-10-7 (6-(3,4-Dichlorophenyl)-6-oxohexanoic acid)

• Product Name: 6-(3,4-Dichlorophenyl)-6-oxohexanoic acid
• CAS No: 898767-10-7
• MF: C₁₂H₁₂Cl₂O₃
• MW: 275.127882003784
• CID: 870955
• PubChem ID: 24726994
• Update Time: 2025-11-05

6-(3,4-Dichlorophenyl)-6-oxohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3,4-DICHLOROPHENYL)-6-OXOHEXANOIC ACID
• 6-(3,4-DICHLOROPHENYL)-6-OXOHEXANOICACID
• SCHEMBL6360749
• AKOS005829243
• MFCD02260869
• 898767-10-7
• DTXSID80645377
• 6-(3,4-Dichlorophenyl)-6-oxohexanoic acid

• MDL： MFCD02260869
• Inchi： 1S/C12H12Cl2O3/c13-9-6-5-8(7-10(9)14)11(15)3-1-2-4-12(16)17/h5-7H,1-4H2,(H,16,17)
• InChI Key： GHVRWDKISNQXJT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CCCCC(=O)O)=O)Cl

Computed Properties

• Exact Mass: 274.01600
• Monoisotopic Mass: 274.0163496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.82110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6-(3,4-Dichlorophenyl)-6-oxohexanoic acid

Comprehensive Overview of 6-(3,4-Dichlorophenyl)-6-oxohexanoic acid (CAS No. 898767-10-7)

6-(3,4-Dichlorophenyl)-6-oxohexanoic acid (CAS No. 898767-10-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its dichlorophenyl and oxohexanoic acid functional groups, exhibits unique properties that make it valuable for synthetic applications and drug development. Researchers and industry professionals often search for terms like "6-(3,4-Dichlorophenyl)-6-oxohexanoic acid synthesis", "CAS 898767-10-7 applications", and "dichlorophenyl derivatives in medicine", reflecting its relevance in modern science.

The structural features of 6-(3,4-Dichlorophenyl)-6-oxohexanoic acid include a six-carbon aliphatic chain terminated by a carboxylic acid group and a ketone adjacent to a 3,4-dichlorophenyl ring. This configuration contributes to its reactivity and potential as an intermediate in the synthesis of more complex molecules. Recent studies have explored its role in modulating enzymatic activity, particularly in pathways related to inflammation and metabolic disorders. Keywords such as "oxohexanoic acid derivatives" and "dichlorophenyl-based inhibitors" are frequently associated with this compound in academic literature.

In the context of current research trends, 6-(3,4-Dichlorophenyl)-6-oxohexanoic acid aligns with the growing interest in targeted drug design and small-molecule therapeutics. Its potential applications in treating chronic diseases, such as diabetes and neurodegenerative conditions, have spurred investigations into its pharmacokinetics and safety profile. Searches for "CAS 898767-10-7 bioavailability" and "dichlorophenyl compounds in CNS research" highlight these exploratory efforts. Additionally, its compatibility with green chemistry principles—such as reduced solvent use and catalytic efficiency—makes it a candidate for sustainable pharmaceutical manufacturing.

From an industrial perspective, the demand for high-purity 6-(3,4-Dichlorophenyl)-6-oxohexanoic acid has increased due to its utility in custom synthesis and contract research organizations (CROs). Analytical techniques like HPLC and NMR are critical for verifying its purity, as impurities can significantly impact downstream applications. Queries such as "898767-10-7 HPLC method" and "spectroscopic data for oxohexanoic acids" are common among quality control specialists. Furthermore, regulatory compliance, particularly in regions like the EU and North America, necessitates rigorous documentation for its use in preclinical studies.

Emerging discussions in scientific forums also link 6-(3,4-Dichlorophenyl)-6-oxohexanoic acid to advancements in computational chemistry. Molecular docking simulations and QSAR (Quantitative Structure-Activity Relationship) models leverage its structure to predict interactions with biological targets. This computational approach reduces experimental costs and accelerates drug discovery, resonating with searches for "AI in organic synthesis" and "predictive modeling for dichlorophenyl compounds". Such interdisciplinary applications underscore its versatility beyond traditional lab settings.

In summary, 6-(3,4-Dichlorophenyl)-6-oxohexanoic acid (CAS No. 898767-10-7) represents a multifaceted compound with broad implications across pharmaceuticals, biochemistry, and materials science. Its structural uniqueness, combined with evolving research methodologies, positions it as a subject of enduring interest. By addressing user queries like "oxohexanoic acid safety data" and "dichlorophenyl synthesis optimization", this overview bridges technical depth with practical relevance, catering to both academic and industrial audiences.